1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine

• IUPAC Name: 1-(2,4-dichloro-5-methoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C12H15Cl2NO3S/c1-18-11-8-12(10(14)7-9(11)13)19(16,17)15-5-3-2-4-6-15/h7-8H,2-6H2,1H3
• InChI Key: WJNZTSDXOBEFJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCCCC2
• Molecular Formula: C12H15Cl2NO3S
• Molecular Weight: 324.2 g/mol

Description

1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine, also known as DSP-4, is a chemical compound that has been widely used in scientific research. It is a selective neurotoxin that has been used to study the noradrenergic system in animals and humans.

Mechanism of Action

1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine selectively targets noradrenergic neurons by binding to the norepinephrine transporter (NET) and causing their degeneration. The degeneration of noradrenergic neurons leads to a reduction in norepinephrine levels in the brain and peripheral tissues. The exact mechanism by which 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine causes neuronal degeneration is not fully understood, but it is thought to involve oxidative stress and apoptosis.
Biochemical and Physiological Effects
The depletion of noradrenergic neurons by 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine has been shown to have various biochemical and physiological effects. In animals, 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine has been shown to impair learning and memory, reduce locomotor activity, and alter stress response. In humans, 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine has been shown to alter cognitive and emotional processing, as well as autonomic function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine in lab experiments is its selectivity for noradrenergic neurons. This allows researchers to study the specific role of the noradrenergic system in various physiological and behavioral processes. However, there are also some limitations to using 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine. For example, the depletion of noradrenergic neurons by 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine is not complete, and there may be compensatory changes in other neurotransmitter systems. Additionally, the effects of 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine may vary depending on the dose and route of administration.

Future Directions

There are several future directions for research on 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine. One area of research is to further elucidate the mechanisms by which 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine causes neuronal degeneration. Another area of research is to investigate the effects of 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine in various neuropsychiatric disorders, including depression, anxiety, and schizophrenia. Additionally, there is a need for more studies to investigate the long-term effects of 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine depletion on behavior and physiology. Finally, there is a need for the development of new and more selective neurotoxins that can be used to study other neurotransmitter systems.

Synthesis Methods

The synthesis of 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine involves the reaction of 2,4-dichloro-5-methoxybenzenesulfonyl chloride with piperidine in the presence of a base. The resulting product is then purified by recrystallization. The purity of the final product is determined by various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine has been used extensively in scientific research to selectively deplete noradrenergic neurons in animals and humans. It has been used to study the role of the noradrenergic system in various physiological and behavioral processes, including learning and memory, attention, arousal, and stress response. 1-[(2,4-dichloro-5-methoxyphenyl)sulfonyl]piperidine has also been used to study the pathophysiology of various neuropsychiatric disorders, including depression, anxiety, and schizophrenia.